Cas no 65726-73-0 (2-butylsulfanyl-5,8-dihydroxynaphthalene-1,4-dione)
65726-73-0 structure
Product name:2-butylsulfanyl-5,8-dihydroxynaphthalene-1,4-dione
2-butylsulfanyl-5,8-dihydroxynaphthalene-1,4-dione Chemical and Physical Properties
Names and Identifiers
-
- 2-butylsulfanyl-5,8-dihydroxynaphthalene-1,4-dione
- NSC-270025
- 65726-73-0
- NSC270025
- 2-(Butylsulfanyl)-5,8-dihydroxynaphthalene-1,4-dione
- DTXSID90313414
-
- Inchi： InChI=1S/C14H14O4S/c1-2-3-6-19-11-7-10(17)12-8(15)4-5-9(16)13(12)14(11)18/h4-5,7,15-16H,2-3,6H2,1H3
- InChI Key： HLHWZXNMZUMIPK-UHFFFAOYSA-N
- SMILES： CCCCSC1=CC(=O)C2=C(C=CC(=C2C1=O)O)O
Computed Properties
- Exact Mass: 278.06132
- Monoisotopic Mass: 278.06128010g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 404
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 99.9Ų
Experimental Properties
- PSA: 74.6
2-butylsulfanyl-5,8-dihydroxynaphthalene-1,4-dione Related Literature
-
Xiufan Liu,Xuyang Xiong,Shuoping Ding,Qingqing Jiang,Juncheng Hu Catal. Sci. Technol., 2017,7, 3580-3590
-
Kshitij RB Singh,Vanya Nayak,Tanushri Sarkar,Ravindra Pratap Singh RSC Adv., 2020,10, 27194-27214
-
Rong Ding,Tingting Yan,Yi Wang,Yan Long,Guangyin Fan Green Chem., 2021,23, 4551-4559
-
Abhishek Lahiri,Natalia Borisenko,Andriy Borodin,Mark Olschewski,Frank Endres Phys. Chem. Chem. Phys., 2016,18, 5630-5637
65726-73-0 (2-butylsulfanyl-5,8-dihydroxynaphthalene-1,4-dione) Related Products
- 2227641-37-2((1R)-2,2,2-trifluoro-1-(4-methoxy-3-nitrophenyl)ethan-1-ol)
- 1695016-73-9(7-ethyl-6-methyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-amine)
- 851622-99-6(3-{[4-(2-Phenylethenesulfonyl)piperazin-1-yl]methyl}-3,4-dihydro-1,2,3-benzotriazin-4-one)
- 401589-00-2({2-(4-Ethylpiperazin-1-yl)carbonylphenyl}Amine)
- 946324-75-0(N-(4-fluorophenyl)-4-(6-methoxy-2-methylpyrimidin-4-yl)piperazine-1-carboxamide)
- 1421584-30-6(2-[4-(2-chlorobenzamido)phenyl]-N-cyclopropyl-2H-1,2,3,4-tetrazole-5-carboxamide)
- 2172268-20-9(3-(2-methoxypropyl)-1,1-dioxo-1lambda6-thietane-3-carbaldehyde)
- 2137772-59-7(Cyclopropanemethanol, α-[1-(aminomethyl)propyl]-α-(1-methylethyl)-)
- 2163616-00-8(2-hydroxy-3-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylpropanoic acid)
- 1824444-97-4(tert-butyl N-[3-hydroxy-2-(4-methoxyphenyl)propyl]carbamate)
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Taian Jiayue Biochemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Hubei Changfu Chemical Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
